Cas no 2241875-63-6 ((pyridin-4-yl-d4)boronic acid)

• Product Name: (pyridin-4-yl-d4)boronic acid
• CAS No: 2241875-63-6
• MF: C₅H₆BNO₂
• MW: 126.942287921906
• CID: 6815933
• PubChem ID: 49758673
• Update Time: 2025-03-21

(pyridin-4-yl-d4)boronic acid Chemical and Physical Properties

Names and Identifiers

• [(2,3,5,6-(2)H)pyridin-4-yl]boronic acid
• 2241875-63-6
• CS-19922
• AKOS015941766
• (pyridin-4-yl-d4)boronic acid
• (Pyridine-d4)-4-boronic acid

• Inchi： 1S/C5H6BNO2/c8-6(9)5-1-3-7-4-2-5/h1-4,8-9H/i1D,2D,3D,4D
• InChI Key： QLULGIRFKAWHOJ-RHQRLBAQSA-N
• SMILES： OB(C1C([2H])=C([2H])N=C([2H])C=1[2H])O

Computed Properties

• Exact Mass: 127.0742656Da
• Monoisotopic Mass: 127.0742656Da
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 83
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.4Ų